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Compound of Interest

Compound Name: Silver diethyldithiocarbamate

Cat. No.: B15597357 Get Quote

For researchers, scientists, and drug development professionals requiring accurate and reliable

quantification of arsenic, the silver diethyldithiocarbamate (SDDC) colorimetric method

presents a viable and established analytical approach. This guide provides a comprehensive

overview of the validation of the SDDC method using Certified Reference Materials (CRMs),

alongside a comparison with alternative analytical techniques. The experimental data and

protocols detailed herein support the robustness and suitability of the SDDC method for various

applications.

Performance Validation with Certified Reference
Materials
The accuracy of the silver diethyldithiocarbamate method for determining total arsenic has

been validated using Standard Reference Materials (SRM) from the National Institute of

Standards and Technology (NIST). A study utilizing a preconcentration technique with titanium

dioxide nanoparticles, followed by determination using the SDDC spectrophotometric method,

validated its accuracy with NIST SRM 3103a.[1] The method demonstrated high precision and

recovery, with a relative standard deviation of less than 5% at a concentration level of 10 µg/L

and recovery values ranging from 95% to 103%.[1]

Another key resource for validation is the NIST SRM 1643f, a certified reference material for

trace elements in water. This SRM has a certified arsenic concentration of 57.42 ± 0.38 µg/L,
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providing a benchmark for assessing the accuracy of analytical methods.[2]

Comparison of Analytical Methods
The silver diethyldithiocarbamate method offers a cost-effective and accessible alternative to

more instrumentally intensive techniques such as Inductively Coupled Plasma-Mass

Spectrometry (ICP-MS) and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-

OES). The following table summarizes the performance characteristics of these methods.

Parameter

Silver

Diethyldithiocarbama

te (SDDC) Method

Inductively Coupled

Plasma-Mass

Spectrometry (ICP-

MS)

Inductively Coupled

Plasma-Optical

Emission

Spectrometry (ICP-

OES)

Certified Reference

Material Used
NIST SRM 3103a[1]

Drinking Water

Sample (fortified)[3]

Water Samples

(Proficiency Testing)

[4]

Detection Limit 0.44 µg/L[1] 0.05 µg/L[4] 6.0 µg/L[4]

Accuracy

(Recovery/Relative

Error)

95% to 103%

recovery[1]

99.7% - 102.5%

recovery[3]

More accurate below

40 µg/L[4]

Precision (Relative

Standard Deviation)
< 5% at 10 µg/L[1]

0.8% - 1.1%

(Standard Deviation of

Percent Recovery)[3]

Lower uncertainty

above 80 µg/L[4]

Experimental Protocols
Silver Diethyldithiocarbamate (SDDC) Method
The SDDC method is based on the reaction of arsine (AsH₃) with a solution of silver
diethyldithiocarbamate in pyridine or chloroform, which forms a red-colored complex that can

be measured spectrophotometrically.[5]

1. Sample Preparation and Digestion: For the determination of total arsenic, organic arsenic

compounds in the sample must be decomposed. This is typically achieved by digestion with a
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mixture of sulfuric and nitric acids, followed by evaporation to fumes of sulfur trioxide.

2. Arsine Generation: The arsenic (V) in the digested sample is reduced to arsenic (III) using

potassium iodide and stannous chloride. Subsequently, zinc is added to the acidic solution to

generate gaseous arsine (AsH₃).

3. Absorption: The generated arsine gas is passed through a scrubber containing lead acetate-

impregnated glass wool to remove any hydrogen sulfide interference. The purified arsine is

then bubbled through an absorber tube containing the silver diethyldithiocarbamate solution.

4. Spectrophotometric Measurement: The absorbance of the red complex formed in the SDDC

solution is measured at a wavelength of approximately 535 nm. The arsenic concentration is

determined by comparing the absorbance to a calibration curve prepared from standard

arsenic solutions.

Visualizing the Workflow
The following diagrams illustrate the key experimental workflows for validating the silver
diethyldithiocarbamate method.

Sample Preparation

SDDC Analysis

Method Validation

Obtain Certified
Reference Material Prepare CRM dilutions

Acid Digestion

Prepare spiked samples

Reduction of As(V) to As(III) Arsine Generation Absorption in SDDC Spectrophotometric
Measurement

Accuracy Assessment
(% Recovery)

Precision Assessment
(RSD)

Determine Limit of
Detection

Click to download full resolution via product page

Workflow for SDDC Method Validation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15597357?utm_src=pdf-body
https://www.benchchem.com/product/b15597357?utm_src=pdf-body
https://www.benchchem.com/product/b15597357?utm_src=pdf-body
https://www.benchchem.com/product/b15597357?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arsenic in Sample
(As(III), As(V), Organic As)

H₂SO₄ / HNO₃

Digestion

Arsenate
(As(V))

KI / SnCl₂
Reduction

Arsenite
(As(III))

Zn / HCl
Reduction

Arsine Gas
(AsH₃)

Lead Acetate
Scrubber

Purified AsH₃

Silver Diethyldithiocarbamate
Solution

Red Colored Complex

Spectrophotometer
(535 nm)

Arsenic Concentration

Click to download full resolution via product page

Chemical Pathway of the SDDC Method

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15597357?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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